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molecular formula C10H23N3 B8557239 N-[1-(2-Dimethylaminoethyl)piperidin-4-yl]-N-methylamine

N-[1-(2-Dimethylaminoethyl)piperidin-4-yl]-N-methylamine

Cat. No. B8557239
M. Wt: 185.31 g/mol
InChI Key: VCTVVEIAWRFJBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07790885B2

Procedure details

A solution of tert-butyl [1-(2-dimethylaminoacetyl)piperidin-4-yl]carbamate (7.07 g) in tetrahydrofuran (100 ml) was stirred with cooling on ice under a nitrogen atmosphere. Lithium aluminium hydride (280 mg) was added thereto, followed by stirring on an ice bath for 15 minutes, then at room temperature for 15 minutes. The reaction mixture was heated and refluxed under a nitrogen atmosphere at 100° C. for 11 hours. The reaction mixture was cooled on ice. Water (2.8 ml), a 5N aqueous solution of sodium hydroxide (2.8 ml) and water (14.0 ml) was added thereto in this order, followed by stirring for 2 hours. Insoluble matter was removed by filtration. The filtrate was concentrated to give the title compound (4.65 g, quant.) as a yellow oil.
Name
tert-butyl [1-(2-dimethylaminoacetyl)piperidin-4-yl]carbamate
Quantity
7.07 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Lithium aluminium hydride
Quantity
280 mg
Type
reactant
Reaction Step Two
Name
Water
Quantity
2.8 mL
Type
reactant
Reaction Step Three
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium hydroxide
Quantity
2.8 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
14 mL
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]([CH3:20])[CH2:3][C:4]([N:6]1[CH2:11][CH2:10][CH:9]([NH:12][C:13](=O)OC(C)(C)C)[CH2:8][CH2:7]1)=O.[H-].[Al+3].[Li+].[H-].[H-].[H-].O.[OH-].[Na+]>O1CCCC1>[CH3:1][N:2]([CH3:20])[CH2:3][CH2:4][N:6]1[CH2:7][CH2:8][CH:9]([NH:12][CH3:13])[CH2:10][CH2:11]1 |f:1.2.3.4.5.6,8.9|

Inputs

Step One
Name
tert-butyl [1-(2-dimethylaminoacetyl)piperidin-4-yl]carbamate
Quantity
7.07 g
Type
reactant
Smiles
CN(CC(=O)N1CCC(CC1)NC(OC(C)(C)C)=O)C
Name
tetrahydrofuran
Quantity
100 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
Lithium aluminium hydride
Quantity
280 mg
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Step Three
Name
Water
Quantity
2.8 mL
Type
reactant
Smiles
O
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
sodium hydroxide
Quantity
2.8 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
14 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
by stirring on an ice bath for 15 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with cooling on ice under a nitrogen atmosphere
WAIT
Type
WAIT
Details
at room temperature for 15 minutes
Duration
15 min
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled on ice
STIRRING
Type
STIRRING
Details
by stirring for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
Insoluble matter was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 15 min
Name
title compound
Type
product
Smiles
CN(CCN1CCC(CC1)NC)C
Measurements
Type Value Analysis
AMOUNT: MASS 4.65 g
YIELD: CALCULATEDPERCENTYIELD 101.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.